Cas no 333449-40-4 (Benzenesulfonamide, N-(2-bromophenyl)-4-methoxy-)

• Product Name: Benzenesulfonamide, N-(2-bromophenyl)-4-methoxy-
• CAS No: 333449-40-4
• MF: C₁₃H₁₂BrNO₃S
• MW: 342.208281517029
• CID: 1456880
• PubChem ID: 846804
• Update Time: 2025-04-20

Benzenesulfonamide, N-(2-bromophenyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-bromophenyl)-4-methoxy-
• 333449-40-4
• CBMicro_046147
• N-(2-bromophenyl)-4-methoxybenzene-1-sulfonamide
• starbld0004155
• UMSPVZJVBQNPML-UHFFFAOYSA-N
• DB-431769
• AK-968/12164201
• N-(2-Bromo-phenyl)4-methoxy-benzenesulfonamide
• SCHEMBL4957977
• BIM-0046234.P001
• Z45619901
• STK401860
• N-(2-bromophenyl)-4-methoxybenzenesulfonamide
• AKOS000383810

• Inchi： 1S/C13H12BrNO3S/c1-18-10-6-8-11(9-7-10)19(16,17)15-13-5-3-2-4-12(13)14/h2-9,15H,1H3
• InChI Key： UMSPVZJVBQNPML-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NS(C1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 340.97216
• Monoisotopic Mass: 340.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 55.4